Cas no 160825-66-1 ([3,8'-Bi-2H-1-benzopyran]-7-ol,3,4-dihydro-5'-methoxy-2',2'-dimethyl-, (-)-)

• Product Name: [3,8'-Bi-2H-1-benzopyran]-7-ol,3,4-dihydro-5'-methoxy-2',2'-dimethyl-, (-)-
• CAS No: 160825-66-1
• MF: C₂₁H₂₂O₄
• MW: 338.397770126993
• CID: 197176
• Update Time: 2024-03-01

[3,8'-Bi-2H-1-benzopyran]-7-ol,3,4-dihydro-5'-methoxy-2',2'-dimethyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• [3,8'-Bi-2H-1-benzopyran]-7-ol,3,4-dihydro-5'-methoxy-2',2'-dimethyl-, (-)-
• Gancaonin Y
• 7-Hydroxy-4'-methoxy-6'',6''-dimethylpyrano[2'',3'':2',3']isoflavan

• Inchi： 1S/C21H22O4/c1-21(2)9-8-17-18(23-3)7-6-16(20(17)25-21)14-10-13-4-5-15(22)11-19(13)24-12-14/h4-9,11,14,22H,10,12H2,1-3H3
• InChI Key： MPNLCWDBGXOCFP-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC=C2CC1C1=C2OC(C)(C)C=CC2=C(OC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 2.587

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids